Ethyl 1-Cbz-3-isopropylpiperidine-3-carboxylate

• IUPAC Name: 1-O-benzyl 3-O-ethyl 3-propan-2-ylpiperidine-1,3-dicarboxylate
• InChI: InChI=1S/C19H27NO4/c1-4-23-17(21)19(15(2)3)11-8-12-20(14-19)18(22)24-13-16-9-6-5-7-10-16/h5-7,9-10,15H,4,8,11-14H2,1-3H3
• InChI Key: XEBWIULVRFZVDT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCCN(C1)C(=O)OCC2=CC=CC=C2)C(C)C
• Molecular Formula: C19H27NO4
• DSSTOX Substance ID: DTXSID801129780
• Molecular Weight: 333.4 g/mol
• CAS RN: 1363166-26-0

Description

Ethyl 1-Cbz-3-isopropylpiperidine-3-carboxylate is an organic compound with the CAS Number: 1363166-26-0. It has a molecular weight of 333.43 and is solid at room temperature.

Physical And Chemical Properties Analysis

Ethyl 1-Cbz-3-isopropylpiperidine-3-carboxylate is a solid substance at room temperature. It has a molecular weight of 333.43. The compound should be stored in a refrigerator.

Scientific Research Applications

Chemical Synthesis and Material Science Applications

Ethyl 1-Cbz-3-isopropylpiperidine-3-carboxylate, due to its structural properties, finds application in chemical synthesis and material science research. It is involved in various synthetic procedures that aim to develop novel compounds with potential applications in pharmaceuticals, material science, and organic chemistry.

• Synthesis of Hydroxamic Acids and Ureas : This compound is used in the synthesis of hydroxamic acids and ureas from carboxylic acids through the Lossen rearrangement. The process demonstrates good yields without racemization under milder conditions and is compatible with common N-protecting groups, such as Boc, Fmoc, Cbz, and benzyl. This method is particularly noted for its environmental friendliness and cost-effectiveness due to the recyclability of byproducts (Kishore Thalluri et al., 2014).

• Rigid Dipeptide Mimetics : Research into stereocontrolled synthesis of all eight stereoisomers of 2-Oxo-3-(N-Cbz-amino)-1-azabicyclo[4.3.0]nonane-9-carboxylic Acid Ester highlights the compound's utility in producing dipeptide mimetics. These efforts are aimed at exploring the compound's potential in developing novel therapeutic agents by synthesizing stereopure esters in gram quantities (J. Mulzer et al., 2000).

• Luminophore Development : The combination of carbazole and terpyridine units, facilitated by the introduction of ethyl groups, serves as a foundational step in creating bischromophoric electron donor–acceptor systems. These systems exhibit tunable electronic interactions and luminescence across the visible spectrum, hinting at applications in materials science and electronic devices (A. Baschieri et al., 2013).

• Stereochemistry and Synthesis of Derivatives : The compound's utility extends to the study of stereochemistry and the synthesis of 3-azabicyclo[3.3.1]nonane derivatives, underlining its importance in the development of complex molecules with potential biological activity (G. F. Vafina et al., 2003).

• Electrochemical Analysis : Its role in electrochemical studies, particularly in the determination of carbamazepine in the presence of paracetamol, highlights its application in analytical chemistry. The modified electrode developed using a carbon ionic liquid paste electrode further modified with a graphene/MWCNT hybrid composite shows excellent catalytic behavior for electrochemical measurements (L. Daneshvar et al., 2016).

Safety and Hazards

The compound is labeled with the signal word “Warning” and is associated with the following hazard statements: H302, H315, H319, H335. Precautionary measures include P261, P271, P280, P302, P304, P305, P313, P332, P337, P338, P340, P351, P352.